Cas no 40679-16-1 (Methyl 2-4-(4-Chlorophenyl)-2-phenyl-1,3-thiazol-5-ylacetate)

• Product Name: Methyl 2-4-(4-Chlorophenyl)-2-phenyl-1,3-thiazol-5-ylacetate
• CAS No: 40679-16-1
• MF: C₁₈H₁₄ClNO₂S
• MW: 343.827262401581
• CID: 2633456
• PubChem ID: 16413032
• Update Time: 2025-04-21

Methyl 2-4-(4-Chlorophenyl)-2-phenyl-1,3-thiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-4-(4-Chlorophenyl)-2-phenyl-1,3-thiazol-5-ylacetate
• 2Y-0841
• methyl2-[4-(4-chlorophenyl)-2-phenyl-1,3-thiazol-5-yl]acetate
• 40679-16-1
• methyl 2-[4-(4-chlorophenyl)-2-phenyl-1,3-thiazol-5-yl]acetate
• AKOS005087131

• Inchi： 1S/C18H14ClNO2S/c1-22-16(21)11-15-17(12-7-9-14(19)10-8-12)20-18(23-15)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： MNHHEXIAIMMTSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)OC)SC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 343.0433776Da
• Monoisotopic Mass: 343.0433776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 67.4Ų